2-[(1S,4S)-4-[(2-Methylpropan-2-yl)oxycarbonylamino]cyclopent-2-en-1-yl]acetic acid

• IUPAC Name: 2-[(1S,4S)-4-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopent-2-en-1-yl]acetic acid
• InChI: InChI=1S/C12H19NO4/c1-12(2,3)17-11(16)13-9-5-4-8(6-9)7-10(14)15/h4-5,8-9H,6-7H2,1-3H3,(H,13,16)(H,14,15)/t8-,9+/m0/s1
• InChI Key: WZSILGJSQMMXGP-DTWKUNHWSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CC(C=C1)CC(=O)O
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@H]1C[C@H](C=C1)CC(=O)O
• Molecular Formula: C12H19NO4
• Molecular Weight: 241.28 g/mol

Description

Molecular Structure Analysis

The InChI code for this compound is 1S/C14H24N2O6/c1-5-9-21-12(19)15-8-6-7-10(11(17)18)16-13(20)22-14(2,3)4/h5,10H,1,6-9H2,2-4H3,(H,15,19)(H,16,20)(H,17,18)/t10-/m1/s1. This code can be used to generate a 3D structure of the molecule for further analysis.

Scientific Research Applications

Metabolic Studies and Biological Implications

• Metabolic Pathways and Defects : A study by Niederwieser, Wadman, and Danks (1978) identified cis- and trans-4-hydroxycyclohexylacetic acid in the urine of a child with transient tyrosinemia and their mother, indicating a potential defective 4-hydroxyphenylpyruvate dioxygenase. This research points towards the exploration of metabolic pathways and disorders using similar cyclohexane-based compounds Niederwieser, Wadman, & Danks, 1978.

• Antifibrinolytic Properties : Andersson et al. (2009) conducted experimental and clinical studies on AMCA (aminomethyl cyclohexane carboxylic acid), highlighting its potent antifibrinolytic properties. This research illustrates the therapeutic potentials of cyclohexane carboxylic acids in managing bleeding disorders Andersson, Nilsson, Niléhn, Hedner, Granstrand, & Melander, 2009.

• Environmental Health and Safety : Silva et al. (2013) studied the environmental exposure to the plasticizer 1,2-cyclohexane dicarboxylic acid, diisononyl ester (DINCH), demonstrating its increased detection in human urine over time. This research underscores the importance of monitoring environmental pollutants and their human health implications Silva, Jia, Samandar, Preau, & Calafat, 2013.

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word “Warning”. Hazard statements include H302, H315, H319, H335, and precautionary statements include P235, P261, P280. These suggest that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation. It’s advised to keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.